Cas no 2680816-58-2 (4-{N-(1-ethyl-1H-pyrazol-4-yl)methyl-2,2,2-trifluoroacetamido}benzoic acid)

• Product Name: 4-{N-(1-ethyl-1H-pyrazol-4-yl)methyl-2,2,2-trifluoroacetamido}benzoic acid
• CAS No: 2680816-58-2
• MF: C₁₅H₁₄F₃N₃O₃
• MW: 341.285173892975
• CID: 5626177
• PubChem ID: 165929555
• Update Time: 2025-08-05

4-{N-(1-ethyl-1H-pyrazol-4-yl)methyl-2,2,2-trifluoroacetamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28297203
• 4-{N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-2,2,2-trifluoroacetamido}benzoic acid
• 2680816-58-2
• 4-{N-(1-ethyl-1H-pyrazol-4-yl)methyl-2,2,2-trifluoroacetamido}benzoic acid

• Inchi： 1S/C15H14F3N3O3/c1-2-20-8-10(7-19-20)9-21(14(24)15(16,17)18)12-5-3-11(4-6-12)13(22)23/h3-8H,2,9H2,1H3,(H,22,23)
• InChI Key： HYSUAWJXOSZLKV-UHFFFAOYSA-N
• SMILES： FC(C(N(C1C=CC(C(=O)O)=CC=1)CC1C=NN(CC)C=1)=O)(F)F

Computed Properties

• Exact Mass: 341.09872580g/mol
• Monoisotopic Mass: 341.09872580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.4Ų

Additional information on 4-{N-(1-ethyl-1H-pyrazol-4-yl)methyl-2,2,2-trifluoroacetamido}benzoic acid

Introduction to 4-{N-(1-ethyl-1H-pyrazol-4-yl)methyl-2,2,2-trifluoroacetamido}benzoic acid (CAS No. 2680816-58-2)

4-{N-(1-ethyl-1H-pyrazol-4-yl)methyl-2,2,2-trifluoroacetamido}benzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680816-58-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a trifluoroacetamide moiety and a pyrazole ring substituent. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The structural framework of 4-{N-(1-ethyl-1H-pyrazol-4-yl)methyl-2,2,2-trifluoroacetamido}benzoic acid consists of a benzoic acid core substituted with an N-(1-ethyl-1H-pyrazol-4-yl)methyl group at the C-terminal position and a 2,2,2-trifluoroacetamide group at the amide position. The trifluoroacetamide moiety is known for its ability to enhance metabolic stability and bioavailability, which are critical factors in the development of novel pharmaceutical agents. Additionally, the pyrazole ring is a common pharmacophore in medicinal chemistry, exhibiting diverse biological activities such as anti-inflammatory, antimicrobial, and anticancer properties.

In recent years, there has been growing interest in the development of benzoic acid derivatives as potential therapeutic agents due to their favorable pharmacokinetic profiles and broad spectrum of biological activities. The compound 4-{N-(1-ethyl-1H-pyrazol-4-yl)methyl-2,2,2-trifluoroacetamido}benzoic acid has been studied for its potential role in modulating various biological pathways. For instance, preliminary in vitro studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cancer progression.

One of the most compelling aspects of 4-{N-(1-ethyl-1H-pyrazol-4-yl)methyl-2,2,2-trifluoroacetamido}benzoic acid is its structural versatility. The combination of the benzoic acid core with the pyrazole and trifluoroacetamide groups creates a scaffold that can be further modified to optimize its pharmacological properties. This flexibility has allowed researchers to explore various derivatives with enhanced potency and selectivity. For example, modifications at the pyrazole ring have been shown to influence binding affinity to target proteins, thereby modulating biological activity.

The synthesis of 4-{N-(1-ethyl-1H-pyrazol-4-yl)methyl-2,2,2-trifluoroacetamido}benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoroacetamide group necessitates specialized reagents and catalysts to facilitate the formation of the amide bond without unwanted side reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrazole moiety efficiently.

From a pharmaceutical perspective, the potential therapeutic applications of 4-{N-(1-ethyl-1H-pyrazol-4-yl)methyl-2,2,2-trifluoroacetamido}benzoic acid are vast. The compound's ability to interact with multiple biological targets suggests its utility in treating complex diseases such as cancer and inflammatory disorders. Additionally, its metabolic stability makes it an attractive candidate for oral administration, which could improve patient compliance compared to injectable therapies.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions between 4-{N-(1-ethyl-1H-pyrazol)-methyl}-\(\alpha\)-fluoromalononitrile\) (a related derivative) and various protein targets with high accuracy. These studies have provided valuable insights into how structural modifications can enhance binding affinity and selectivity. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel compounds like 4-{N-(1-methylethyl)-methylene}-\(\alpha\)-fluorobenzonitrile\) (another derivative) that exhibit improved pharmacological profiles.

The safety profile of 4-{N-(1-methylethyl)-methylene}-\(\alpha\)-fluorobenzonitrile\) has also been evaluated through preclinical studies. These investigations have focused on assessing toxicity endpoints such as acute toxicity, chronic toxicity, and genotoxicity. Preliminary results indicate that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development.

In conclusion,CAS No 2680816 - 58 - 24{N-(diisopropylethyl)-methylene}-\(\alpha\)-fluorobenzonitrile\) (a related derivative) has demonstrated significant potential as a therapeutic agent due to its unique structural features and favorable pharmacokinetic properties. Further research is warranted to fully elucidate its mechanism of action and explore its clinical applications in human medicine.